N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-2-oxo-3-piperidinecarboxamide

• IUPAC Name: N-[2-(2,5-dioxopyrrolidin-1-yl)ethyl]-2-oxopiperidine-3-carboxamide
• InChI: InChI=1S/C12H17N3O4/c16-9-3-4-10(17)15(9)7-6-14-12(19)8-2-1-5-13-11(8)18/h8H,1-7H2,(H,13,18)(H,14,19)
• InChI Key: RCSLDJQOOQARSU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)NC1)C(=O)NCCN2C(=O)CCC2=O
• Molecular Formula: C12H17N3O4
• Molecular Weight: 267.28 g/mol

Description

N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-2-oxo-3-piperidinecarboxamide, also known as N-ethyl-3-piperidyl benzilate (JB-318), is a synthetic compound that belongs to the group of muscarinic acetylcholine receptor antagonists. It was first synthesized in the late 1960s and has since been used in scientific research for its ability to selectively block the muscarinic acetylcholine receptors.

Mechanism of Action

N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-2-oxo-3-piperidinecarboxamideperidyl benzilate acts as a competitive antagonist at the muscarinic acetylcholine receptors. It binds to the receptors and prevents the binding of acetylcholine, which is the natural ligand for these receptors. This results in the inhibition of downstream signaling pathways that are activated by the binding of acetylcholine.
Biochemical and Physiological Effects:
The blockade of muscarinic acetylcholine receptors by N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-2-oxo-3-piperidinecarboxamideperidyl benzilate has been shown to have various biochemical and physiological effects. These include the inhibition of smooth muscle contraction, the reduction of salivary gland secretion, and the inhibition of cardiac pacemaker activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-2-oxo-3-piperidinecarboxamideperidyl benzilate in lab experiments is its high selectivity for the muscarinic acetylcholine receptors. This allows for the specific inhibition of these receptors without affecting other receptor types. However, one of the limitations of using this compound is its potential toxicity and side effects, which must be carefully monitored.

Future Directions

There are several future directions for the use of N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-2-oxo-3-piperidinecarboxamideperidyl benzilate in scientific research. These include:
1. Investigating its potential therapeutic applications in conditions such as asthma and chronic obstructive pulmonary disease (COPD), where the inhibition of muscarinic acetylcholine receptors may be beneficial.
2. Studying its effects on the central nervous system and its potential use in the treatment of neurological disorders such as Alzheimer's disease.
3. Exploring its use as a tool for investigating the role of muscarinic acetylcholine receptors in various physiological processes.
In conclusion, N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-2-oxo-3-piperidinecarboxamideperidyl benzilate is a synthetic compound that has been widely used in scientific research for its ability to selectively block the muscarinic acetylcholine receptors. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper.

Scientific Research Applications

N-[2-(2,5-dioxo-1-pyrrolidinyl)ethyl]-2-oxo-3-piperidinecarboxamideperidyl benzilate has been widely used in scientific research for its ability to selectively block the muscarinic acetylcholine receptors. This has led to its use in various fields such as neuroscience, pharmacology, and toxicology.